Cas no 514816-08-1 (methyl(trimethyl-1H-pyrazol-4-yl)methylamine)
514816-08-1 structure
Product Name:methyl(trimethyl-1H-pyrazol-4-yl)methylamine
CAS No:514816-08-1
MF:C8H15N3
MW:153.224801301956
CID:829692
PubChem ID:579620
Update Time:2025-04-19
methyl(trimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine
- 1,3,5-Trimethyl-N-methyl-4-pyrazolemethanamine
- N-methyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine
- N-METHYL-N-[(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)-METHYL]AMINE
- methyl(trimethyl-1H-pyrazol-4-yl)methylamine
- ALBB-000082
- N-methyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine hydrochloride
- EN300-63414
- N-Methyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine #
- 514816-08-1
- DTXSID20342191
- Methyl-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-amine
- Methanamine, N-(1,3,5-trimethyl-4-pyrazolylmethyl)-
- MFCD02056512
- F2169-0311
- SCHEMBL3008507
- N-methyl-1-(1,3,5-trimethylpyrazol-4-yl)methanamine
- DB-014938
- AKOS000304086
- methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine
- methyl[(1,3,5-trimethylpyrazol-4-yl)methyl]amine
- methyl[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine
- DBORGGVCQYVMEP-UHFFFAOYSA-N
- LS-01050
- N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine
- CS-0282545
- N-Methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine, AldrichCPR
- methyl-(1,3,5-trimethyl-1 h-pyrazol-4-ylmethyl)-amine
- STK263680
-
- MDL： MFCD02056512
- Inchi： 1S/C8H15N3/c1-6-8(5-9-3)7(2)11(4)10-6/h9H,5H2,1-4H3
- InChI Key： DBORGGVCQYVMEP-UHFFFAOYSA-N
- SMILES： N1(C)C(C)=C(CNC)C(C)=N1
Computed Properties
- Exact Mass: 153.126597491g/mol
- Monoisotopic Mass: 153.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.8Ų
methyl(trimethyl-1H-pyrazol-4-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044397-250mg |
Methyl-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-amine oxalate salt |
514816-08-1 | 250mg |
￡94.00 | 2022-03-01 | ||
| Fluorochem | 044397-1g |
Methyl-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-amine oxalate salt |
514816-08-1 | 1g |
￡188.00 | 2022-03-01 | ||
| Chemenu | CM112594-1g |
N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95% | 1g |
$294 | 2023-02-16 | |
| Chemenu | CM112594-1g |
N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95% | 1g |
$294 | 2021-08-06 | |
| TRC | M104508-100mg |
N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M104508-500mg |
N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 500mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M104508-1g |
N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 1g |
$ 135.00 | 2022-06-02 | ||
| Alichem | A049005337-1g |
N-Methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine |
514816-08-1 | 95% | 1g |
$307.72 | 2023-09-01 | |
| Enamine | EN300-63414-0.05g |
methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-63414-0.1g |
methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95.0% | 0.1g |
$21.0 | 2025-02-20 |
methyl(trimethyl-1H-pyrazol-4-yl)methylamine Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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